Cas no 123931-62-4 (2-ethyloxolane)
2-ethyloxolane structure
Product Name:2-ethyloxolane
CAS No:123931-62-4
MF:C6H12O
MW:100.158882141113
CID:896514
Update Time:2025-04-19
2-ethyloxolane Chemical and Physical Properties
Names and Identifiers
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- 2-ethyloxolane
- 2-ETHYLTETRAHYDROFURAN
- furan, 2-ethyltetrahydro-
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- Inchi: 1S/C6H12O/c1-2-6-4-3-5-7-6/h6H,2-5H2,1H3
- InChI Key: IHMXVSZXHFTOFN-UHFFFAOYSA-N
- SMILES: O1CCCC1CC
Computed Properties
- Exact Mass: 100.08886
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 52.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.5
Experimental Properties
- PSA: 9.23
2-ethyloxolane Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
123931-62-4 (2-ethyloxolane) Related Products
- 279-49-2(7-Oxabicyclo2.2.1Heptane)
- 1004-29-1(Furan,2-butyltetrahydro-)
- 1817-89-6(Pentane, 2-ethoxy-)
- 1003-38-9(2,5-Dimethyltetrahydrofuran)
- 41239-48-9(2,5-Diethyltetrahydrofuran)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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